Cas no 13352-78-8 (2,4,6,8,10,12,14,16,18-Nonaoxanonadecane)

• Product Name: 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane
• CAS No: 13352-78-8
• MF: C₁₀H₂₂O₉
• MW: 286.276284694672
• MDL: MFCD26792353
• CID: 1233013
• PubChem ID: 59426951
• Update Time: 2025-04-24

2,4,6,8,10,12,14,16,18-Nonaoxanonadecane Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane
• CH3-(OCH2)8-OCH3
• DMM8
• DS-016299
• methoxy(methoxymethoxymethoxymethoxymethoxymethoxymethoxymethoxy)methane
• DTXSID701274936
• AKOS024463669
• SCHEMBL13002879
• 13352-78-8

• MDL： MFCD26792353
• Inchi： 1S/C10H22O9/c1-11-3-13-5-15-7-17-9-19-10-18-8-16-6-14-4-12-2/h3-10H2,1-2H3
• InChI Key： KGCHCZLEIBUSBO-UHFFFAOYSA-N
• SMILES： O(COCOCOCOC)COCOCOCOC

Computed Properties

• Exact Mass: 286.12638228g/mol
• Monoisotopic Mass: 286.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 16
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Boiling Point: 145-170℃/1Torr

Additional information on 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane

Exploring the Versatile Applications and Properties of 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane (CAS No. 13352-78-8)

2,4,6,8,10,12,14,16,18-Nonaoxanonadecane, with the CAS number 13352-78-8, is a fascinating compound that has garnered significant attention in various industrial and research applications. This chemical, often referred to as a polyether, is known for its unique molecular structure and versatile properties. In this comprehensive guide, we delve into the characteristics, uses, and emerging trends surrounding this compound, providing valuable insights for researchers, manufacturers, and enthusiasts alike.

The molecular structure of 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane features a chain of nine oxygen atoms interspersed with carbon atoms, making it a member of the polyethylene glycol (PEG) family. This structure imparts remarkable solubility in water and organic solvents, a trait highly sought after in formulations requiring compatibility with diverse media. Researchers often explore its role as a solubilizing agent or stabilizer in pharmaceuticals, cosmetics, and specialty chemicals.

One of the most intriguing aspects of CAS 13352-78-8 is its application in green chemistry initiatives. With increasing global focus on sustainable and environmentally friendly processes, this compound has been investigated as a potential bio-based solvent alternative. Its low toxicity profile and biodegradability make it an attractive candidate for replacing traditional solvents in coatings, adhesives, and cleaning formulations. Recent studies highlight its potential in circular economy models, where its recoverability and reusability are being optimized.

In the pharmaceutical industry, 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane has shown promise in drug delivery systems. Its ability to modify the solubility and bioavailability of active pharmaceutical ingredients (APIs) has led to research into its use as a drug carrier or formulation enhancer. Particularly in the development of hydrophobic drug formulations, this compound helps overcome challenges associated with poor water solubility, potentially improving therapeutic outcomes.

The compound's thermal stability and low volatility have made it valuable in high-temperature applications. Industries such as electronics manufacturing utilize CAS 13352-78-8 in thermal interface materials and as a component in specialty lubricants. Its consistent performance across a wide temperature range addresses critical needs in advanced manufacturing processes where thermal management is crucial.

Recent advancements in nanotechnology have opened new avenues for 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane applications. Researchers are exploring its role in the synthesis and stabilization of nanoparticles, where its molecular structure can help control particle size and prevent aggregation. This has implications for developing more efficient catalysts, advanced materials, and next-generation electronic components.

From a commercial perspective, the market for polyether compounds like 13352-78-8 has shown steady growth, driven by increasing demand from end-use industries. Manufacturers are focusing on developing high-purity grades to meet the stringent requirements of pharmaceutical and electronic applications. The compound's versatility continues to inspire innovation across multiple sectors, making it a subject of ongoing research and development.

Quality control and analytical methods for 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane have evolved significantly. Modern techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry enable precise characterization of its molecular weight distribution and impurity profile. These advancements support the compound's use in sensitive applications where consistency and purity are paramount.

Environmental considerations surrounding CAS 13352-78-8 have prompted studies on its ecotoxicological profile and environmental fate. Current data suggests favorable biodegradation characteristics, positioning it as a more sustainable option compared to many conventional chemicals. This aligns with growing regulatory pressures and consumer preferences for eco-friendly products across industries.

Looking to the future, research directions for 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane include exploring its potential in energy storage systems and smart materials. Its molecular structure may offer advantages in electrolyte formulations for batteries or as a component in stimuli-responsive materials. These cutting-edge applications could further expand the compound's utility in emerging technologies.

For researchers and industry professionals seeking detailed technical information about 13352-78-8, comprehensive safety data sheets and technical specifications are available from reputable suppliers. Proper handling procedures and storage conditions should always be followed to maintain the compound's integrity and ensure safe usage in various applications.

The ongoing exploration of 2,4,6,8,10,12,14,16,18-Nonaoxanonadecane demonstrates how fundamental chemical research can lead to diverse practical applications. As scientific understanding of this compound deepens and manufacturing processes improve, we can anticipate even broader utilization across multiple industries, contributing to technological advancements and sustainable solutions.